Cas no 899741-61-8 (N-2-chloro-5-(trifluoromethyl)phenyl-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-2-chloro-5-(trifluoromethyl)phenyl-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 899741-61-8
• MF: C₂₀H₁₃ClF₃N₃O₄
• MW: 451.783134222031
• CID: 5488379
• Update Time: 2025-07-15

N-2-chloro-5-(trifluoromethyl)phenyl-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-chloro-5-(trifluoromethyl)phenyl]-1-[(3-nitrophenyl)methyl]-6-oxopyridine-3-carboxamide
• N-2-chloro-5-(trifluoromethyl)phenyl-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H13ClF3N3O4/c21-16-6-5-14(20(22,23)24)9-17(16)25-19(29)13-4-7-18(28)26(11-13)10-12-2-1-3-15(8-12)27(30)31/h1-9,11H,10H2,(H,25,29)
• InChI Key： UVOHSVBFRGMPAG-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC([N+]([O-])=O)=C2)C(=O)C=CC=1C(NC1=CC(C(F)(F)F)=CC=C1Cl)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-2-chloro-5-(trifluoromethyl)phenyl-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

Introduction to N-2-chloro-5-(trifluoromethyl)phenyl-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 899741-61-8)

N-2-chloro-5-(trifluoromethyl)phenyl-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide, with the CAS number 899741-61-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, a nitro group, and trifluoromethyl and chloro substituents. These functional groups contribute to its potential therapeutic properties and make it an intriguing candidate for further investigation.

The chemical structure of N-2-chloro-5-(trifluoromethyl)phenyl-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide is highly versatile, allowing it to interact with various biological targets. The presence of the pyridine ring and the nitro group suggests that this compound may exhibit strong electron-withdrawing properties, which can influence its reactivity and binding affinity. Additionally, the trifluoromethyl and chloro substituents enhance its lipophilicity, potentially improving its ability to cross cell membranes and reach intracellular targets.

Recent studies have explored the potential applications of N-2-chloro-5-(trifluoromethyl)phenyl-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the potential antitumor activity of N-2-chloro-5-(trifluoromethyl)phenyl-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings suggest that it may have therapeutic potential in the treatment of various types of cancer, particularly those that are resistant to conventional chemotherapy.

In addition to its anti-inflammatory and antitumor properties, N-2-chloro-5-(trifluoromethyl)phenyl-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide has also been investigated for its antimicrobial activity. Studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes it a potential candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic properties of N-2-chloro-5-(trifluoromethyl)phenyl-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide have also been studied in detail. In animal models, this compound has shown good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a relatively long half-life that allows for once-daily dosing in clinical settings.

To further understand the mechanism of action of N-2-chloro-5-(trifluoromethyl)phenyl-1-(3-nitrophenyl)methyl-6-o xo - 1 , 6 - dihydropyridine - 3 - carboxamide, researchers have conducted molecular docking studies to identify potential protein targets. These studies have revealed that this compound can bind to several key enzymes involved in inflammatory pathways, such as COX enzymes and lipoxygenases. This binding interaction may explain its potent anti-inflammatory effects observed in both in vitro and in vivo studies.

Clinical trials are currently underway to evaluate the safety and efficacy of N - 2 - chlor o - 5 - ( trifluorom eth yl ) phen yl - 1 - ( 3 - nit ro phen yl ) meth yl - 6 - ox o - 1 , 6 - dihydrop yrid ine - 3 - carbox amide in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, N - 2 - chlor o - 5 - ( trifluorom eth yl ) phen yl - 1 - ( 3 - nit ro phen yl ) meth yl - 6 - ox o - 1 , 6 - dihydrop yrid ine - 3 - carbox amide (CAS No . 899741 - 61 - 8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development. As more studies are conducted, it is likely that new applications for this compound will be discovered, contributing to advancements in medicinal chemistry and pharmaceutical science.